Cas no 1251668-97-9 (ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate)
ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-((1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl)acetate
- Ethyl 2-[(1R,5S)-3-azabicyclo[3.1.0]hexan-6-yl]acetate
- ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate
- ethyl 2-[(1R,5S,6R)-3-azabicyclo[3.1.0]hexan-6-yl]acetate
- SCHEMBL523728
- (1alpha,5alpha,6alpha)-3-Azabicyclo[3.1.0]hexane-6-acetic Acid Ethyl Ester
- AC9791
- SCHEMBL523536
- EN300-7838898
- 3-Azabicyclo[3.1.0]hexane-6-acetic acid, ethyl ester, (1alpha,5alpha,6alpha)-
- rel-Ethyl 2-((1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl)acetate
- 1251744-08-7
- 1251668-97-9
- SCHEMBL23930670
- Rel-ethyl 2-((1R,5S,6r)-3-azabicyclo[3.1.0]hexan-6-yl)acetate
-
- Inchi: 1S/C9H15NO2/c1-2-12-9(11)3-6-7-4-10-5-8(6)7/h6-8,10H,2-5H2,1H3/t6?,7-,8+
- InChI Key: GGOXACSGIVGNKF-IEESLHIDSA-N
- SMILES: O(C([H])([H])C([H])([H])[H])C(C([H])([H])C1([H])[C@]2([H])C([H])([H])N([H])C([H])([H])[C@@]21[H])=O
Computed Properties
- Exact Mass: 169.110279g/mol
- Monoisotopic Mass: 169.110279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
- Molecular Weight: 169.22g/mol
- XLogP3: 0.3
ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779199-1g |
(1alpha,5alpha,6alpha)-3-Azabicyclo[3.1.0]hexane-6-acetic Acid Ethyl Ester |
1251668-97-9 | 95% | 1g |
$2090 | 2024-07-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0352-100MG |
ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate |
1251668-97-9 | 97% | 100MG |
¥ 1,359.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0352-250MG |
ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate |
1251668-97-9 | 97% | 250MG |
¥ 2,263.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0352-500MG |
ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate |
1251668-97-9 | 97% | 500MG |
¥ 3,234.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0352-1G |
ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate |
1251668-97-9 | 97% | 1g |
¥ 4,620.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0352-5G |
ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate |
1251668-97-9 | 97% | 5g |
¥ 13,860.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0352-10G |
ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate |
1251668-97-9 | 97% | 10g |
¥ 23,100.00 | 2023-04-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0352-100mg |
ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate |
1251668-97-9 | 97% | 100mg |
¥1359.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0352-250mg |
ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate |
1251668-97-9 | 97% | 250mg |
¥2264.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0352-500mg |
ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate |
1251668-97-9 | 97% | 500mg |
¥3234.0 | 2024-04-25 |
ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate
Ethyl 2-[rel-(1R,5S,6s)-3-Azabicyclo[3.1.0]Hexan-6-Yl]Acetate: A Comprehensive Overview
Ethyl 2-[rel-(1R,5S,6s)-3-Azabicyclo[3.1.0]Hexan-6-Yl]Acetate (CAS No. 1251668-97-9) is a unique organic compound with a complex bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its stereochemistry and its potential applications in drug design and synthesis.
The bicyclic structure of this compound is a key feature that contributes to its stability and reactivity. The 3-Azabicyclo[3.1.0]hexane framework is a type of bridged bicyclic amine that is commonly found in natural products and has been extensively studied for its biological activity. The rel-(1R,5S,6s) configuration adds another layer of complexity, making this compound a valuable tool for studying stereochemical effects in chemical reactions.
Recent studies have highlighted the importance of such bicyclic structures in medicinal chemistry. For instance, researchers have explored the use of Ethyl 2-[rel-(1R,5S,6s)-3-Azabicyclo[3.1.0]Hexan-6-Yl]Acetate as a precursor for synthesizing bioactive molecules with potential therapeutic applications. Its ability to act as a chiral auxiliary or a building block in asymmetric synthesis has been particularly promising.
In terms of synthesis, this compound can be prepared through various methods, including ring-closing metathesis and other cycloaddition reactions. The choice of synthetic pathway often depends on the desired stereochemistry and scalability of the process. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these methods.
The acetate group attached to the bicyclic structure plays a crucial role in modulating the physical properties of the compound. This group can influence solubility, stability, and bioavailability, making it an important factor in drug delivery systems. Studies have shown that derivatives of this compound exhibit varying degrees of activity against certain enzymes and receptors, suggesting potential applications in treating diseases such as cancer and neurodegenerative disorders.
From an analytical standpoint, the characterization of Ethyl 2-[rel-(1R,5S,6s)-3-Azabicyclo[3.1.0]Hexan-6-Yl]Acetate involves advanced techniques such as NMR spectroscopy and X-ray crystallography to confirm its structure and stereochemistry. These methods are essential for ensuring the accuracy of synthetic procedures and for understanding the molecular interactions that govern its properties.
Looking ahead, the continued exploration of this compound's properties is expected to yield new insights into its potential uses in medicine and materials science. Collaborative efforts between chemists and biologists are likely to accelerate the discovery of novel applications for Ethyl 2-[rel-(1R,5S,6s)-3-Azabicyclo[3.1.0]Hexan-6-Yl]Acetate, further solidifying its place as an important molecule in contemporary research.
1251668-97-9 (ethyl 2-[rel-(1R,5S,6s)-3-azabicyclo[3.1.0]hexan-6-yl]acetate) Related Products
- 64995-88-6(Ethyl 2-(piperidin-3-yl)acetate)
- 179236-79-4(Ethyl 3-azabicyclo[3.1.0]hexane-6-carboxylate)
- 81290-45-1(2-(piperidin-3-yl)-acetic acid ethylester)
- 91017-00-4(ethyl 3-(piperidin-3-yl)propanoate)
- 808157-27-9(ethyl 2-(3S)-pyrrolidin-3-ylacetate)
- 56246-53-8(ethyl 2-(3R,4S)-3-ethylpiperidin-4-ylacetate)
- 188883-57-0(ethyl 2-[(3R)-piperidin-3-yl]acetate)
- 174456-77-0(ethyl rel-(1R,5S,6r)-3-azabicyclo[3.1.0]hexane-6-carboxylate)
- 808157-10-0((3R)-3-Pyrrolidineacetic acid ethyl ester)
- 748797-09-3(Ethyl 3-(pyrrolidin-3-yl)propanoate)